![molecular formula C22H19N3O2S B2845624 N-(6-methoxybenzo[d]thiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide CAS No. 895013-30-6](/img/structure/B2845624.png)
N-(6-methoxybenzo[d]thiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Heterocyclic Synthesis
This compound serves as a key intermediate in the synthesis of thiazolo[3,2-a]pyridines and other heterocyclic compounds. Such syntheses are crucial for developing novel chemical entities with potential applications in drug discovery and materials science. For example, Ammar et al. (2005) demonstrated the synthesis of thiazolo[3,2-a]pyridines from similar intermediates, highlighting the importance of these processes in creating complex molecules for further pharmacological evaluation (Ammar et al., 2005).
Anticancer Activity
Compounds with structural features similar to N-(6-methoxybenzo[d]thiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide have been explored for their anticancer properties. Al-Sanea et al. (2020) investigated derivatives with modifications on the pyrimidine ring for their cytotoxic activities against a panel of cancer cell lines, identifying compounds with significant cancer cell growth inhibition (Al-Sanea et al., 2020). These findings suggest that modifications on the core structure of this compound could lead to promising anticancer agents.
Microbial and Antifungal Studies
The structural analogs of this compound have also been evaluated for their microbial and antifungal activities. Patel and Agravat (2007) synthesized new pyridine derivatives, including those with benzothiazole groups, and tested their antibacterial and antifungal properties, demonstrating the potential of such compounds in antimicrobial research (Patel & Agravat, 2007).
Kinase Inhibition for Cancer Therapy
Further research into N-benzyl-substituted acetamide derivatives, such as those explored by Fallah-Tafti et al. (2011), has shown that these compounds can inhibit Src kinase, a target relevant for cancer therapy. This suggests that this compound and its derivatives might play a role in the development of new cancer treatments by targeting specific kinases involved in cancer progression (Fallah-Tafti et al., 2011).
Future Directions
properties
IUPAC Name |
N-(6-methoxy-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O2S/c1-27-18-9-10-19-20(13-18)28-22(24-19)25(15-17-8-5-11-23-14-17)21(26)12-16-6-3-2-4-7-16/h2-11,13-14H,12,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXPZUTGXFUCUPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.